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Compound of Interest

Compound Name: Methyl 4-bromo-3-nitrobenzoate

Cat. No.: B1363462

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-bromo-3-nitrobenzoate is a versatile intermediate compound widely utilized in
organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.
[1] Its molecular structure, featuring a bromine atom and a nitro group on the benzene ring,
provides reactive sites for various chemical transformations.[1] While its utility in research and
development is significant, a thorough understanding of its potential hazards and the
implementation of appropriate safety protocols are paramount for ensuring the well-being of
laboratory personnel and minimizing environmental impact. This in-depth technical guide
provides a comprehensive overview of the safety and hazards associated with Methyl 4-
bromo-3-nitrobenzoate, offering practical insights and protocols for its safe handling, storage,
and disposal.

Section 1: Hazard Identification and Classification

Methyl 4-bromo-3-nitrobenzoate is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are related to its irritant properties.

GHS Classification
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The aggregated GHS information from multiple sources indicates the following classifications[2]

[3]:
 Skin Irritation (Category 2): Causes skin irritation.[2][3]
o Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[3][4]

GHS Label Elements

The following pictograms, signal word, and hazard statements are associated with Methyl 4-
bromo-3-nitrobenzoate:

Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.[2]

[3]H319: Causes serious eye
Warning irritation.[2][3]H335: May

cause respiratory irritation.[3]

[4]

Precautionary Statements

A comprehensive set of precautionary statements should be observed when handling this
chemical[2][3]:

e Prevention: P261, P264, P271, P280

» Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,
P337+P317, P362+P364

o Storage: P403+P233, P405

e Disposal: P501

Section 2: Toxicological Profile: A Call for Caution
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A critical aspect of the safety assessment for Methyl 4-bromo-3-nitrobenzoate is the notable
lack of specific toxicological data. Multiple safety data sheets explicitly state that there is "no
data available" for acute toxicity (oral, dermal, and inhalation), carcinogenicity, germ cell
mutagenicity, and reproductive toxicity.[2] This absence of information necessitates a highly
precautionary approach to handling this compound.

While no specific LD50 or LC50 values are available for Methyl 4-bromo-3-nitrobenzoate, a
safety data sheet for the structurally similar compound, Methyl 3-nitrobenzoate, provides an
estimated oral LD50 of 2500 mg/kg.[5] It is crucial to understand that this value is for a different
substance and should only be used as a very rough indicator of potential toxicity. The primary
health concerns are the immediate irritant effects on the skin, eyes, and respiratory system.

Given the lack of long-term toxicity data, it is prudent to assume that chronic exposure could
lead to unforeseen health effects. Therefore, minimizing all routes of exposure is the most
critical safety principle.

Section 3: Safe Handling and Storage Protocols

Adherence to rigorous safe handling and storage practices is essential to mitigate the risks
associated with Methyl 4-bromo-3-nitrobenzoate.

Engineering Controls

The primary line of defense is the use of effective engineering controls to minimize airborne
concentrations and prevent direct contact.

o Ventilation: All work with Methyl 4-bromo-3-nitrobenzoate should be conducted in a well-
ventilated area. A certified chemical fume hood is strongly recommended, especially when
handling powders or performing reactions that could generate dust or aerosols.

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations
are readily accessible and in good working order in the immediate vicinity of where the
chemical is handled.

Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE are mandatory.
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] Specifications and Best
Body Part Protection .
Practices

Nitrile or butyl rubber gloves
are recommended. Regularly
inspect gloves for any signs of
Hands Chemical-resistant gloves degradation or perforation.
Change gloves frequently,
especially after direct contact

with the substance.

A face shield should be worn in
Safety glasses with side addition to safety goggles
Eyes/Face _ _ o _
shields or safety goggles when there is a significant risk

of splashing.

A flame-retardant lab coat that
is fully buttoned is required.
For tasks with a higher risk of
Body Laboratory coat ) )
splashes, a chemical-resistant
apron should be worn over the

lab coat.

A respirator may be required if
engineering controls do not
maintain airborne

) ] concentrations below exposure

Respiratory NIOSH-approved respirator o )

limits or when handling large
gquantities. The type of
respirator will depend on the

specific workplace conditions.

Hygiene Practices

e Wash hands thoroughly with soap and water after handling the chemical and before eating,
drinking, or smoking.

e Remove contaminated clothing promptly and wash it before reuse.
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» Avoid eating, drinking, or smoking in areas where the chemical is handled or stored.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]

e Store in a locked cabinet or other secure area to prevent unauthorized access.

Section 4: Physical and Chemical Properties

Understanding the physical and chemical properties of Methyl 4-bromo-3-nitrobenzoate is
crucial for its safe handling and for predicting its behavior under various conditions.

Property Value

Molecular Formula CsHeBrNOa4[1]

Molecular Weight 260.04 g/mol [1]

Appearance White to off-white powder or crystals[1]
Melting Point 102-103 °CJ[1]

Boiling Point 320.9 £ 22.0 °C at 760 mmHg[1]

Flash Point 147.9 + 22.3 °C[1]

Density ~1.7 g/cm?3[1]

Section 5: Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving Methyl 4-
bromo-3-nitrobenzoate.

First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[4]
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» Skin Contact: In case of skin contact, imnmediately flush the affected area with plenty of water
for at least 15 minutes while removing contaminated clothing. Seek medical attention if
irritation persists.[4]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[4]

 Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

o Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen
oxides, and hydrogen bromide may be generated.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment as described in Section 3.2. Avoid breathing dust.

e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[5]

e Containment and Cleanup: Carefully sweep up or vacuum the spilled material and place it
into a suitable, labeled container for disposal. Avoid generating dust. Clean the spill area
thoroughly with soap and water.

Section 6: Environmental Hazards and Disposal

The environmental impact of Methyl 4-bromo-3-nitrobenzoate has not been extensively
studied. However, based on the data for a similar compound, Methyl 4-nitrobenzoate, it is
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classified as "Harmful to aquatic life with long lasting effects” (H412). This suggests that
release into the environment should be strictly avoided.

Disposal

o All waste containing Methyl 4-bromo-3-nitrobenzoate should be considered hazardous
waste.

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

 Itis recommended to use a licensed professional waste disposal service.

e Do not dispose of down the drain or into the environment.

Section 7: Experimental Workflow and Visualization
Spill Response Protocol
The following is a step-by-step protocol for responding to a small spill of Methyl 4-bromo-3-

nitrobenzoate in a laboratory setting.

o Alert and Evacuate: Immediately alert others in the vicinity of the spill. If the spill is large or in
a poorly ventilated area, evacuate the immediate area.

e Don PPE: Put on the appropriate personal protective equipment, including chemical-resistant
gloves, safety goggles, a face shield, and a lab coat. A respirator may be necessary
depending on the size of the spill and the ventilation.

o Contain the Spill: If it is a solid, carefully cover the spill with a chemical absorbent material to
prevent the powder from becoming airborne.

o Clean Up: Gently sweep the absorbent material and the spilled chemical into a designated
hazardous waste container. Use non-sparking tools.

» Decontaminate: Wipe down the spill area with a damp cloth and a suitable cleaning agent.
Place all contaminated materials, including the cloth, into the hazardous waste container.
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o Dispose: Seal and label the hazardous waste container appropriately. Arrange for its disposal
through a licensed waste management company.

e Report: Report the incident to the appropriate safety personnel.

Logical Workflow for Handling a Chemical Spill
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Chemical Spill Occurs

[ Alert Personnel & Evacuate Area ]

[ Assess Spill Size & Hazard ]

Large or Hazardous Spill

No (Small Spill)

Don Appropriate PPE

Contact Emergency Services

Contain the Spill

Clean Up Spill

Decontaminate Area & Equipment

Package & Label Waste for Disposal

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Conclusion

Methyl 4-bromo-3-nitrobenzoate is a valuable chemical intermediate, but it must be handled
with a high degree of caution due to its irritant properties and the significant lack of
comprehensive toxicological and environmental data. By implementing robust engineering
controls, consistently using appropriate personal protective equipment, and adhering to strict
safe handling and disposal protocols, researchers can minimize the risks associated with this
compound. The information and guidelines presented in this technical guide are intended to
foster a strong safety culture and ensure the protection of all personnel working with this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1363462?utm_src=pdf-body
https://www.benchchem.com/product/b1363462?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromo-3-nitrobenzoate-a-key-intermediate-in-organic-synthesis
https://www.echemi.com/sds/methyl4-bromo-3-nitrobenzoate-pid_Seven15199.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-bromo-3-nitrobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-bromo-3-nitrobenzoate
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/155977
https://www.fishersci.com/store/msds?partNumber=AAH65351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1363462#methyl-4-bromo-3-nitrobenzoate-safety-and-hazards
https://www.benchchem.com/product/b1363462#methyl-4-bromo-3-nitrobenzoate-safety-and-hazards
https://www.benchchem.com/product/b1363462#methyl-4-bromo-3-nitrobenzoate-safety-and-hazards
https://www.benchchem.com/product/b1363462#methyl-4-bromo-3-nitrobenzoate-safety-and-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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